Cas no 2228574-36-3 (5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine
• CAS No: 2228574-36-3
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• CID: 6240684
• PubChem ID: 165803777
• Update Time: 2025-06-15

5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine
• EN300-1935578
• 2228574-36-3

• Inchi： 1S/C9H6BrFN2O/c10-6-2-1-5(3-7(6)11)9-8(12)4-13-14-9/h1-4H,12H2
• InChI Key： OFBGHMQFEKBBJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 255.96475g/mol
• Monoisotopic Mass: 255.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Additional information on 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine

Research Briefing on 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine (CAS: 2228574-36-3): Recent Advances and Applications

The compound 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine (CAS: 2228574-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine as a key intermediate in the development of novel kinase inhibitors. Its structural motif, featuring a bromo-fluorophenyl group attached to an oxazole ring, has been shown to enhance binding affinity and selectivity toward specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as a building block in the synthesis of fluorescent probes. Researchers have exploited its aromatic and heterocyclic properties to design probes capable of detecting reactive oxygen species (ROS) in cellular environments. A recent ACS Chemical Biology publication reported the successful application of a derivative of 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine in real-time imaging of oxidative stress in cancer cells, offering new insights into redox biology.

The synthetic routes to 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine have also been optimized in recent years. A 2022 study in Organic Letters detailed a scalable, one-pot synthesis method that significantly improves yield and reduces production costs. This advancement is particularly relevant for industrial-scale applications, where efficiency and cost-effectiveness are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the growing body of research underscores the potential of 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine as a versatile scaffold in drug discovery and chemical biology.

In conclusion, 5-(4-bromo-3-fluorophenyl)-1,2-oxazol-4-amine (CAS: 2228574-36-3) represents a compelling case study in the intersection of chemistry and biology. Its applications span from kinase inhibition to molecular imaging, reflecting the dynamic nature of modern pharmaceutical research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in other therapeutic areas.